Cas no 1423761-69-6 (2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide)

• Product Name: 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide
• CAS No: 1423761-69-6
• MF: C₁₇H₁₂ClFN₄O
• MW: 342.75478553772
• CID: 5681281
• PubChem ID: 71910153
• Update Time: 2025-10-29

2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033387317
• 1423761-69-6
• 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide
• EN300-26594225
• Z1511912237

• Inchi： 1S/C17H12ClFN4O/c1-10-6-8-21-16(22-10)11-2-4-12(5-3-11)23-17(24)13-7-9-20-15(18)14(13)19/h2-9H,1H3,(H,23,24)
• InChI Key： ABOSAKREJMCBKT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)C(NC1C=CC(C2N=CC=C(C)N=2)=CC=1)=O)F

Computed Properties

• Exact Mass: 342.0683669g/mol
• Monoisotopic Mass: 342.0683669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.8Ų

Additional information on 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide

Introduction to 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide (CAS No. 1423761-69-6)

2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1423761-69-6, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features, including the presence of both chloro and fluoro substituents, make it an intriguing candidate for further exploration.

The molecular structure of 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide consists of a pyridine core substituted with a carboxamide group, a phenyl ring, and a 4-methylpyrimidine moiety. The combination of these functional groups provides a rich scaffold for interaction with biological targets, making it a promising candidate for drug discovery. Specifically, the chloro and fluoro atoms introduce electrophilic centers that can participate in various chemical reactions, enhancing the compound's versatility in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are crucial in many biological processes and are often associated with diseases such as cancer and inflammation. The 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide structure has been designed to disrupt specific PPIs by binding to the target proteins' binding pockets. Preliminary studies have shown that this compound exhibits potent activity against certain PPIs, suggesting its potential as a therapeutic agent.

The synthesis of 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the pyridine ring, followed by the introduction of the chloro and fluoro substituents. The final step involves coupling the carboxamide group to the phenyl ring, which is achieved through nucleophilic substitution reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

The pharmacological properties of 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide have been extensively studied in vitro and in vivo. In cell-based assays, this compound has demonstrated significant inhibitory activity against various target proteins, including kinases and transcription factors. Additionally, animal models have shown promising results, indicating that it may have therapeutic potential in vivo. These findings have prompted further investigation into its mechanism of action and potential side effects.

The development of new drugs is a complex process that requires rigorous testing to ensure safety and efficacy. The 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide compound is currently undergoing preclinical studies to evaluate its pharmacokinetic properties, toxicity profile, and potential interactions with other drugs. These studies are essential for determining whether it can proceed to clinical trials and ultimately become a viable therapeutic option for patients.

The impact of computational chemistry on drug discovery cannot be overstated. Advanced computational methods have been used to predict the binding affinity of 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide to its target proteins, providing valuable insights into its mechanism of action. These predictions have guided the optimization of its structure to enhance its potency and selectivity. Additionally, virtual screening techniques have been employed to identify new analogs with improved properties.

The future prospects for 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide are promising. As our understanding of disease mechanisms continues to evolve, new targets will emerge that can be addressed by small molecule inhibitors like this one. Furthermore, advances in synthetic chemistry and computational methods will enable the rapid design and development of novel compounds with improved therapeutic profiles.

In conclusion, 2-chloro-3-fluoro-N-[4-(4-methylpyrimidin-2-yl)phenyl]pyridine-4-carboxamide (CAS No. 1423761-69-6) is a highly interesting compound with significant potential in pharmaceutical research. Its unique structure and promising biological activity make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and methodologies, compounds like this one will play a crucial role in addressing unmet medical needs.